Cas no 32212-30-9 (2-amino-5-chloro-N-ethylbenzamide)

• Product Name: 2-amino-5-chloro-N-ethylbenzamide
• CAS No: 32212-30-9
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD09048143
• CID: 4646024
• PubChem ID: 16775707
• Update Time: 2025-05-20

2-amino-5-chloro-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-chloro-N-ethylbenzamide

• MDL： MFCD09048143
• Inchi： 1S/C9H11ClN2O/c1-2-12-9(13)7-5-6(10)3-4-8(7)11/h3-5H,2,11H2,1H3,(H,12,13)
• InChI Key： FQXFGPMXGLYPLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCC)=O)N

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-amino-5-chloro-N-ethylbenzamide

2-Amino-5-Chloro-N-Ethylbenzamide (CAS No. 32212-30-9): A Comprehensive Overview

The compound 2-Amino-5-Chloro-N-Ethylbenzamide (CAS No. 32212-30-9) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its benzamide backbone, which serves as a platform for further functionalization and modification. The presence of the amino group at the 2-position and the chloro group at the 5-position introduces unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of 2-Amino-5-Chloro-N-Ethylbenzamide in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. Researchers have explored its ability to modulate key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The substitution pattern of this compound allows for fine-tuning of its pharmacokinetic properties, making it a promising candidate for therapeutic interventions.

In the field of agrochemistry, 2-Amino-5-Chloro-N-Ethylbenzamide has been investigated as a precursor for herbicides and fungicides. Its ability to inhibit specific enzymes in plant pathogens has been demonstrated in laboratory studies, suggesting its potential role in crop protection. Moreover, advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound, reducing environmental impact while maintaining high yields.

The synthesis of 2-Amino-5-Chloro-N-Ethylbenzamide typically involves multi-step reactions, including nucleophilic substitutions and amide formations. Recent research has focused on optimizing these processes to enhance efficiency and scalability. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product purity. Such innovations are critical for meeting the growing demand for this compound in both academic and industrial settings.

From a materials science perspective, 2-Amino-5-Chloro-N-Ethylbenzamide has shown promise as a building block for advanced materials such as polymers and coordination compounds. Its ability to form hydrogen bonds and coordinate with metal ions makes it a valuable component in designing functional materials with tailored properties. For example, it has been used in the synthesis of metal-organic frameworks (MOFs) that exhibit high porosity and selectivity, suitable for gas storage and separation applications.

Despite its wide-ranging applications, the handling and storage of 2-Amino-5-Chloro-N-Ethylbenzamide require careful consideration due to its sensitivity to moisture and light. Proper storage conditions are essential to maintain its stability and ensure consistent performance in various applications. Additionally, ongoing research is focused on understanding its environmental fate and toxicity profile to support sustainable practices in its use.

In conclusion, 2-Amino-5-Chloro-N-Ethylbenzamide (CAS No. 32212-30-9) is a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in modern chemical research. As scientific understanding continues to evolve, this compound is expected to unlock new opportunities for innovation and contribute significantly to global advancements in health, agriculture, and materials science.